(2-Methyl-2,3-dihydro-benzofuran-5-ylmethyl)-(tetrahydro-furan-2-ylmethyl)-amine

• IUPAC Name: N-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methyl]-1-(oxolan-2-yl)methanamine
• InChI: InChI=1S/C15H21NO2/c1-11-7-13-8-12(4-5-15(13)18-11)9-16-10-14-3-2-6-17-14/h4-5,8,11,14,16H,2-3,6-7,9-10H2,1H3
• InChI Key: BVJLJADGPBUSCS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)CNCC3CCCO3
• Molecular Formula: C15H21NO2
• DSSTOX Substance ID: DTXSID201138654
• Molecular Weight: 247.33 g/mol
• CAS RN: 878046-64-1

Description

(2-Methyl-2,3-dihydro-benzofuran-5-ylmethyl)-(tetrahydro-furan-2-ylmethyl)-amine, commonly known as MTFMA, is an organic compound derived from the benzofuran group of compounds. It is a small, colorless, and odorless molecule that has been studied extensively due to its unique properties and potential applications in the scientific community. MTFMA is of particular interest due to its ability to be synthesized through a variety of methods and its potential to be used in various scientific applications.

Scientific Research Applications

Synthesis and Biological Activities

• Anti-inflammatory Properties : Certain derivatives of benzofuran, similar in structure to the compound , have been synthesized and evaluated for their anti-inflammatory properties. These compounds showed significant anti-inflammatory activity in vivo, which was confirmed through molecular docking studies to determine their interactions with COX-2 protein (Boukharsa et al., 2018).
• Catalyst-Free Domino Reactions : A catalyst-free domino reaction was developed to synthesize furan derivatives, showcasing the versatility of such compounds in organic synthesis and potential bioactivity against pests (Zhao et al., 2020).
• Neuroprotective Agent Metabolism : The metabolism of a new neuroprotective agent for ischemia-reperfusion damage, which shares structural motifs with benzofuran derivatives, was studied in rats, revealing insights into its biotransformation and the role of specific cytochrome P450 isozymes (Kim et al., 2002).

Chemical Synthesis and Applications

• Synthesis of Tetrahydrofurobenzofurans : Studies on the synthesis of tetrahydrofurobenzofurans from 5-hydroxy-3-methyl-3H-benzofuran-2-one have shown potential in generating compounds with inhibitory activities against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), indicating their potential therapeutic applications (Luo et al., 2005).
• Furan and Benzofuran Derivatives : A comprehensive overview of the applications of various furan and benzofuran containing compounds highlighted their widespread use in pharmaceuticals, dyes, polymers, and other industries, demonstrating the broad utility of these organic compounds (Keay et al., 2008).